Cas no 56824-20-5 (Amiprilose Hydrochloride)

• Product Name: Amiprilose Hydrochloride
• CAS No: 56824-20-5
• MF: C₁₄H₂₈ClNO₆
• MW: 341.828224182129
• CID: 57024
• PubChem ID: 9798098
• Update Time: 2025-06-07

Amiprilose Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Amiprilose
• 3-O-[3-(Dimethylamino)propyl]-1,2-O-(1-methylethylidene)-alpha-D-glucofuranose
• 1,2-O-Isopropylidene-3-O-[3-(N,N-dimethylamino)propyl]-a-D-glucofuranose
• AMIPRILOSE HYDROCHLORIDE
• SM-1213
• THERAFECTIN
• 56824-20-5
• SM-1213 (Free base)
• SM-1213 HYDROCHLORIDE
• 60414-06-4
• AKOS015845775
• CCG-220845
• Therafectin (TN)
• SMR001233356
• Amiprilose HCl
• AMIPRILOSE HYDROCHLORIDE [MART.]
• 3-O-(3-(Dimethylamino)propyl)-1,2-O-isopropylidene-alpha-D-glucofuranose hydrochloride
• Q27261179
• MLS002154029
• alpha-D-Glucofuranose, 3-O-(3-(dimethylamino)propyl)-1,2-O-(1-methylethylidene)-, hydrochloride
• 546994B3VA
• Amiprilose hydrochloride (USAN)
• (1R)-1-[(3aR,5R,6S,6aR)-6-[3-(dimethylamino)propoxy]-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl]ethane-1,2-diol;hydrochloride
• Amiprilose hydrochloride [USAN]
• UNII-546994B3VA
• a-D-Glucofuranose,3-O-[3-(dimethylamino)propyl]-1,2-O-(1-methylethylidene)-
• Amiprilosehydrochloride
• AMIPRILOSE HYDROCHLORIDE [MI]
• .ALPHA.-D-GLUCOFURANOSE, 3-O-(3-(DIMETHYLAMINO)PROPYL)-1,2-O-(1-METHYLETHYLIDENE)-, HYDROCHLORIDE
• (R)-1-((3aR,5R,6S,6aR)-6-(3-(dimethylamino)propoxy)-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxol-5-yl)ethane-1,2-diol hydrochloride
• SM -1213 (FREE BASE)
• CHEMBL1256946
• D02911
• AKOS016010143
• starbld0009674
• 3-O-[3-(Dimethylamino)propyl]-1,2-O-(1-methylethylidene)-a-D-glucofuranose; Furo[2,3-d]-1,3-dioxole, a-D-glucofuranose deriv.; Amiprilose; SM 1213; Therafectin//a-?D-?Glucofuranose, 3-?O-?[3-?(dimethylamino)?propyl]?-?1,?2-?O-?(1-?methylethylidene)?-
• DTXCID3025883
• AMIPRILOSE HYDROCHLORIDE (MART.)
• Amiprilose Hydrochloride

• Inchi： 1S/C14H27NO6.ClH/c1-14(2)20-12-11(18-7-5-6-15(3)4)10(9(17)8-16)19-13(12)21-14;/h9-13,16-17H,5-8H2,1-4H3;1H/t9-,10-,11+,12-,13-;/m1./s1
• InChI Key： RJNRORZRFGUAKL-ADMBVFOFSA-N
• SMILES： Cl.O1[C@H]2[C@@H]([C@H]([C@H]1[C@@H](CO)O)OCCCN(C)C)OC(C)(C)O2

Computed Properties

• Exact Mass: 341.16100
• Monoisotopic Mass: 305.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6A^2

Experimental Properties

• Density: 1.21
• Melting Point: 255
• Boiling Point: 431°Cat760mmHg
• Flash Point: 214.5°C
• Refractive Index: n25 1.4687
• PSA: 80.62000
• LogP: 0.35490

Amiprilose Hydrochloride Security Information

• WGK Germany：3
• Hazard Category Code： 23/24/25-36/37/38
• Safety Instruction： S22; S26; S36; S45
• Hazardous Material Identification：
• Risk Phrases：R23/24/25
• Storage Condition：2-8°C

Additional information on Amiprilose Hydrochloride

Introduction to Amiprilose Hydrochloride (CAS No. 56824-20-5) in Modern Pharmaceutical Research

Amiprilose Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 56824-20-5, is a compound of significant interest in the field of pharmaceutical chemistry and biomedicine. As a derivative of the widely studied drug class known as mucolytics, Amiprilose Hydrochloride has garnered attention for its unique mechanism of action and potential therapeutic applications, particularly in the management of respiratory conditions characterized by excessive mucus production.

The pharmacological profile of Amiprilose Hydrochloride is rooted in its ability to modify the rheological properties of mucus, thereby facilitating easier clearance from the airways. This property is particularly relevant in conditions such as chronic bronchitis, cystic fibrosis, and other pulmonary disorders where mucus viscosity poses a significant challenge to respiratory function. The compound’s structure, featuring a hydrochloride salt form, enhances its solubility and bioavailability, making it a promising candidate for oral and inhalation therapies.

Recent advancements in the understanding of mucus biology have further highlighted the potential of Amiprilose Hydrochloride. Research has demonstrated that the compound interacts with glycoproteins within the mucus layer, altering their conformation and reducing intermolecular forces. This results in a decrease in mucus viscosity without significantly affecting its water content, which is crucial for maintaining hydration while improving clearance. Such findings have been supported by both in vitro studies using artificial airway models and preclinical trials in animal models.

The clinical relevance of Amiprilose Hydrochloride has been explored in multiple phase II and phase III trials. These studies have consistently shown improvements in lung function parameters, such as forced expiratory volume in one second (FEV1), and reductions in exacerbation rates among patients with chronic bronchitis. The compound’s safety profile has also been well-documented, with minimal side effects reported at therapeutic doses. This has positioned Amiprilose Hydrochloride as a viable alternative or adjunct therapy to existing mucolytics like acetylcysteine and ambroxol.

Innovations in drug delivery systems have further expanded the therapeutic applications of Amiprilose Hydrochloride. Novel formulations, including nebulized solutions and mucoadhesive inhalers, have been developed to enhance drug delivery to the lower respiratory tract. These formulations aim to maximize local concentrations while minimizing systemic absorption, thereby optimizing therapeutic efficacy and reducing potential adverse effects.

The molecular interactions underlying the mechanism of action of Amiprilose Hydrochloride have been subjects of intense research interest. High-resolution crystallographic studies have provided insights into how the compound binds to mucin fibers, inhibiting their aggregation and disrupting the three-dimensional network responsible for high viscosity. These structural insights have paved the way for rational drug design strategies aimed at developing next-generation mucolytics with improved pharmacokinetic properties.

The role of Amiprilose Hydrochloride in combination therapy has also been investigated. Studies suggest that its synergistic effects with anti-inflammatory agents can lead to more comprehensive management of respiratory diseases. For instance, co-administration with corticosteroids has shown enhanced control over airway inflammation while simultaneously improving mucus clearance. This approach holds promise for patients with severe chronic lung diseases who often require multi-modal treatment regimens.

Future directions in research on Amiprilose Hydrochloride include exploring its potential applications beyond respiratory diseases. Preliminary studies have suggested that the compound may exhibit anti-fibrotic properties by modulating extracellular matrix remodeling processes. Additionally, its ability to alter cell surface glycosylation patterns has raised interest in its potential use in wound healing and tissue regeneration.

The regulatory landscape for Amiprilose Hydrochloride is evolving as clinical evidence continues to accumulate. Regulatory agencies are closely monitoring ongoing trials to assess its efficacy and safety profile across different patient populations. The approval process for new formulations and combination therapies will be critical in determining the future market position of this compound.

In conclusion, Amiprilose Hydrochloride (CAS No. 56824-20-5) represents a significant advancement in mucolytic therapy with broad implications for respiratory medicine. Its unique mechanism of action, supported by robust preclinical and clinical data, positions it as a valuable therapeutic option for patients suffering from mucus-related respiratory disorders. As research continues to uncover new applications and optimize delivery systems, the potential of this compound is set to expand further.